6-Hydroxynicotinic acid
Overview
Description
Scientific Research Applications
6-Hydroxynicotinic acid has a wide range of scientific research applications, including:
Mechanism of Action
The mechanism of action of 6-hydroxynicotinic acid involves its role as a substrate for the enzyme 6-hydroxynicotinate 3-monooxygenase. This enzyme catalyzes the decarboxylative hydroxylation of this compound to produce 2,5-dihydroxypyridine, with concomitant oxidation of NADH to NAD+ . The reaction mechanism involves electrophilic aromatic substitution, where specific amino acid residues in the enzyme’s active site, such as Tyr215 and His47, play critical roles in substrate binding and catalysis .
Similar Compounds:
Nicotinic Acid: this compound is a hydroxylated derivative of nicotinic acid.
2-Hydroxynicotinic Acid: Another hydroxylated derivative of nicotinic acid, differing in the position of the hydroxyl group.
4-Hydroxynicotinic Acid: Similar to this compound but with the hydroxyl group at the 4-position.
Uniqueness: this compound is unique due to its specific hydroxylation at the 6-position, which imparts distinct chemical properties and reactivity compared to its isomers. This unique structure allows it to participate in specific biochemical pathways and reactions, making it valuable in various scientific and industrial applications .
Safety and Hazards
6-Hydroxynicotinic acid is considered hazardous by the 2012 OSHA Hazard Communication Standard . It can cause skin irritation, serious eye damage, and specific target organ toxicity (single exposure) with the target organ being the respiratory system . Personal protective equipment such as dust mask type N95 (US), eyeshields, and gloves are recommended when handling this compound .
Future Directions
Research on 6-Hydroxynicotinic acid is ongoing, with studies investigating its role in the treatment of various diseases . Future research on technical approaches to further enhance this compound synthesis and strengthen clinical studies of this compound are prospected, which would lay the foundation for further promoting the application of this compound in nutrition, healthy food, and medicine in the future .
Biochemical Analysis
Biochemical Properties
6-Hydroxynicotinic acid interacts with various enzymes and proteins. It is primarily converted by nicotinic acid dehydrogenase, an enzyme that possesses the capability to convert nicotinic acid into this compound . This compound can function as a regulator by binding to transcriptional regulators associated with nicotinic acid metabolism .
Cellular Effects
The effects of this compound on cells and cellular processes are significant. It influences cell function by exerting control over the breakdown of nicotinic acid . It also plays a vital role in synthesizing pyridylmethyl amine insecticides like imidacloprid .
Molecular Mechanism
The molecular mechanism of this compound involves its conversion by nicotinic acid dehydrogenase . This enzyme catalyzes the conversion of nicotinic acid into this compound . The process involves the binding of this compound to the enzyme, leading to changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound change over time. After process optimization, it was utilized to produce this compound, achieving a high yield of 155.45 g/L within 72 hours .
Metabolic Pathways
This compound is involved in the metabolic pathway of nicotinic acid degradation . It interacts with the enzyme nicotinic acid dehydrogenase, which plays a crucial role in this metabolic pathway .
Transport and Distribution
The transport and distribution of this compound within cells and tissues are primarily facilitated by the enzyme nicotinic acid dehydrogenase
Preparation Methods
Synthetic Routes and Reaction Conditions: 6-Hydroxynicotinic acid can be synthesized through the biocatalytic conversion of nicotinic acid using nicotinic acid dehydrogenase. This enzyme catalyzes the hydroxylation of nicotinic acid to produce this compound . The reaction conditions typically involve the use of specific strains of bacteria, such as Pseudomonas poae, which have been optimized for high enzyme activity .
Industrial Production Methods: Industrial production of this compound involves the use of biocatalytic processes with optimized bacterial strains. For instance, the strain Pseudomonas poae HD530 has been utilized to achieve a high yield of 155.45 g/L within 72 hours . This method is efficient and meets the requirements for industrial-scale production.
Chemical Reactions Analysis
Types of Reactions: 6-Hydroxynicotinic acid undergoes various chemical reactions, including:
Oxidation: It can be oxidized to form 2,5-dihydroxypyridine in the presence of 6-hydroxynicotinate 3-monooxygenase.
Decarboxylation: The compound can undergo decarboxylative hydroxylation to produce 2,5-dihydroxypyridine.
Common Reagents and Conditions:
Decarboxylation: This reaction requires the presence of oxygen and the enzyme 6-hydroxynicotinate 3-monooxygenase.
Major Products:
2,5-Dihydroxypyridine: This is a major product formed from the oxidation and decarboxylation of this compound.
properties
IUPAC Name |
6-oxo-1H-pyridine-3-carboxylic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5NO3/c8-5-2-1-4(3-7-5)6(9)10/h1-3H,(H,7,8)(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BLHCMGRVFXRYRN-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=O)NC=C1C(=O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H5NO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0057754 |
Source
|
| Record name | 6-Hydroxynicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0057754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
139.11 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Physical Description |
Off-white powder; [Alfa Aesar MSDS], Solid |
Source
|
| Record name | 6-Hydroxynicotinic acid | |
| Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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| Record name | 6-Hydroxynicotinic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0002658 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
CAS RN |
5006-66-6 |
Source
|
| Record name | 6-Hydroxynicotinic acid | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=5006-66-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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| Record name | 6-Hydroxynicotinic acid | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0005006666 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 6-Hydroxynicotinic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=53377 | |
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| Record name | 6-Hydroxynicotinic acid | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=35054 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
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| Record name | 6-Hydroxynicotinic acid | |
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| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=8620 | |
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| Record name | 3-Pyridinecarboxylic acid, 1,6-dihydro-6-oxo- | |
| Source | EPA Chemicals under the TSCA | |
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| Record name | 6-Hydroxynicotinic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID0057754 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-hydroxynicotinic acid | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.023.348 | |
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| Record name | 2-PYRIDONE-5-CARBOXYLIC ACID | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/8PLJ71N310 | |
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| Record name | 6-Hydroxynicotinic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0002658 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Melting Point |
310 °C |
Source
|
| Record name | 6-Hydroxynicotinic acid | |
| Source | Human Metabolome Database (HMDB) | |
| URL | http://www.hmdb.ca/metabolites/HMDB0002658 | |
| Description | The Human Metabolome Database (HMDB) is a freely available electronic database containing detailed information about small molecule metabolites found in the human body. | |
| Explanation | HMDB is offered to the public as a freely available resource. Use and re-distribution of the data, in whole or in part, for commercial purposes requires explicit permission of the authors and explicit acknowledgment of the source material (HMDB) and the original publication (see the HMDB citing page). We ask that users who download significant portions of the database cite the HMDB paper in any resulting publications. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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